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Compound of Interest

Compound Name: Magnesium chlorate

Cat. No.: B1675908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known thermodynamic

properties of magnesium chlorate hexahydrate, Mg(ClO₃)₂·6H₂O. The document collates

available data on its physical characteristics, thermal decomposition, and crystal structure. Due

to the limited availability of specific experimental thermodynamic data in readily accessible

literature, this guide also outlines the standard methodologies for determining such properties

and presents data for the related compound, magnesium chloride hexahydrate, for comparative

purposes.

Core Physical and Chemical Properties
Magnesium chlorate hexahydrate is a white, crystalline solid that is soluble in water and

acetone. It is thermally labile, meaning it is susceptible to decomposition upon heating.

Table 1: Physical and Chemical Properties of Magnesium Chlorate Hexahydrate
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Property Value

Chemical Formula Mg(ClO₃)₂·6H₂O

Molar Mass 299.299 g/mol

Appearance White crystalline solid

Density 1.747 g/cm³ (hexahydrate)[1]

Melting Point 35 °C (decomposes to tetrahydrate)[1][2]

Boiling Point 120 °C (decomposition)[1]

Crystal Structure Monoclinic[1]

Solubility in Water 135 g/100 ml at 20 °C[1]

Thermodynamic Data
A thorough search of scientific literature did not yield specific experimental values for the

standard enthalpy of formation, standard molar entropy, or Gibbs free energy of formation for

magnesium chlorate hexahydrate. For illustrative purposes and to provide context for the type

of data required for comprehensive thermodynamic analysis, Table 2 includes data for the

related compound, magnesium chloride hexahydrate.

Table 2: Thermodynamic Properties of Magnesium Chloride and its Hexahydrate

Property Value Compound

Standard Enthalpy of

Formation (ΔfH⦵298)
-641.3 kJ/mol MgCl₂ (s)[3]

Standard Molar Entropy

(S⦵298)
89.6 J/(mol·K) MgCl₂ (s)[3]

Enthalpy of Fusion (ΔHfus) 170.1 ± 2.5 J/g MgCl₂·6H₂O[4]

Heat Capacity (Cp) See Figure 1 MgCl₂·6H₂O

Thermal Decomposition
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Magnesium chlorate hexahydrate undergoes a multi-step decomposition upon heating. The

process involves dehydration followed by the decomposition of the anhydrous salt.

The decomposition pathway is as follows:

35 °C: The hexahydrate form begins to decompose into the tetrahydrate (Mg(ClO₃)₂·4H₂O).

[1][5]

65 °C: Further dehydration leads to the formation of the dihydrate (Mg(ClO₃)₂·2H₂O).[1][5]

80 °C: The dihydrate transforms into a basic salt.[1]

120 °C: The final decomposition yields magnesium oxide (MgO), water (H₂O), oxygen (O₂),

and chlorine (Cl₂).[1]

The thermal decomposition of the related compound, magnesium chloride hexahydrate, has

been studied in more detail and follows a similar pattern of dehydration before hydrolysis and

eventual conversion to magnesium oxide at higher temperatures.[6]

Experimental Protocols
The determination of the thermodynamic properties of hydrated salts like magnesium chlorate
hexahydrate involves several key experimental techniques.

Differential Scanning Calorimetry (DSC)
Objective: To determine the temperatures and enthalpies of phase transitions, such as melting

and dehydration.

Methodology:

A small, precisely weighed sample of magnesium chlorate hexahydrate is placed in an

aluminum pan.

The sample pan and an empty reference pan are placed in the DSC instrument.

The temperature of the sample and reference is increased at a constant rate.
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The difference in heat flow required to maintain the sample and reference at the same

temperature is measured.

Endothermic or exothermic events, such as melting or decomposition, are observed as

peaks in the heat flow curve. The area under the peak is proportional to the enthalpy change

of the transition.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature and mass loss associated with dehydration and

decomposition.

Methodology:

A sample of magnesium chlorate hexahydrate is placed in a high-precision balance within a

furnace.

The sample is heated at a controlled rate in a specific atmosphere (e.g., dry air or an inert

gas).

The mass of the sample is continuously monitored as a function of temperature.

Mass loss steps in the TGA curve correspond to the loss of water molecules or other volatile

decomposition products.

Solution Calorimetry
Objective: To determine the enthalpy of formation.

Methodology:

The heat of solution of both the anhydrous magnesium chlorate and its constituent

elements (or simpler compounds with known enthalpies of formation) in a suitable solvent is

measured using a solution calorimeter.

By applying Hess's Law to a thermochemical cycle involving the dissolution of the reactants

and products, the enthalpy of formation of magnesium chlorate can be calculated.
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Visualization of Thermal Decomposition Pathway
The following diagram illustrates the sequential nature of the thermal decomposition of

magnesium chlorate hexahydrate.

Mg(ClO₃)₂·6H₂O
(Hexahydrate)

Mg(ClO₃)₂·4H₂O
(Tetrahydrate)

35 °C Mg(ClO₃)₂·2H₂O
(Dihydrate)

65 °C Basic Salt80 °C MgO + H₂O + O₂ + Cl₂
(Decomposition Products)

120 °C

Click to download full resolution via product page

Caption: Thermal decomposition pathway of magnesium chlorate hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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